1-methyl-3-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
Description
The compound 1-methyl-3-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-1,3-dihydro-2λ⁶,1,3-benzothiadiazole-2,2-dione features a benzothiadiazole-dione core fused with a methyl group and a naphthalene-1-carbonyl-substituted piperidine moiety. The piperidine ring may enhance bioavailability, while the naphthalene group could facilitate π-π interactions .
Properties
IUPAC Name |
[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-naphthalen-1-ylmethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O3S/c1-24-21-11-4-5-12-22(21)26(30(24,28)29)18-13-15-25(16-14-18)23(27)20-10-6-8-17-7-2-3-9-19(17)20/h2-12,18H,13-16H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRZNNDSJALVOIL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structure and Functional Group Analysis
The target compound’s benzothiadiazole-dione core distinguishes it from analogs with pyridine, benzimidazolone, or benzisothiazole scaffolds. Key comparisons include:
3-Bromo-2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyridine ()
- Core : Pyridine
- Key Substituents : Bromo, naphthalene-1-carbonyl-piperidinyl
- Molecular Weight : 423.25
- The bromine atom may enhance halogen bonding but increase molecular weight .
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-2-(1-piperidinylmethyl)phenyl 1-naphthoate ()
- Core : Benzisothiazole sulfone
- Key Substituents : Naphthoate ester, piperidinylmethyl
- Molecular Weight : 525.62
- Properties : The sulfone group increases polarity, while the naphthoate ester contributes to lipophilicity. Unlike the target compound, this lacks the fused dione system, reducing rigidity .
Domperidone ()
- Core : Benzimidazolone
- Key Substituents : Chloro, piperidinyl
- Molecular Weight : 425.91
- Properties : As a dopamine antagonist, domperidone’s benzimidazolone core highlights the pharmacological relevance of piperidine-containing heterocycles. The target compound’s benzothiadiazole-dione may offer distinct electronic properties for alternative receptor interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
